Cas no 1175788-58-5 (4-Iodo-1-vinyl-1H-pyrazole)

4-Iodo-1-vinyl-1H-pyrazole is a versatile intermediate in organic synthesis, offering a unique combination of reactivity and structural diversity. Its iodo substituent facilitates substitution reactions, while the vinyl group introduces a double bond for further functionalization. The pyrazole core provides stability and tunability, making it an ideal building block for the development of various pharmaceuticals and agrochemicals.
4-Iodo-1-vinyl-1H-pyrazole structure
4-Iodo-1-vinyl-1H-pyrazole structure
Product Name:4-Iodo-1-vinyl-1H-pyrazole
CAS No:1175788-58-5
MF:C5H5IN2
MW:220.011072874069
MDL:MFCD12198431
CID:1024482
PubChem ID:37134541
Update Time:2025-06-18

4-Iodo-1-vinyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-1-vinyl-1H-pyrazole
    • G29905
    • MFCD12198431
    • 1-ethenyl-4-iodopyrazole
    • AXB78858
    • BS-25442
    • SCHEMBL22885103
    • AKOS006340243
    • EN300-7385833
    • DB-349392
    • 1-Ethenyl-4-iodo-1H-pyrazole
    • 1175788-58-5
    • DTXSID20653234
    • MDL: MFCD12198431
    • Inchi: 1S/C5H5IN2/c1-2-8-4-5(6)3-7-8/h2-4H,1H2
    • InChI Key: ZBUGBGHFOYSENG-UHFFFAOYSA-N
    • SMILES: IC1C=NN(C=C)C=1

Computed Properties

  • Exact Mass: 219.94975g/mol
  • Monoisotopic Mass: 219.94975g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.8Ų

4-Iodo-1-vinyl-1H-pyrazole Pricemore >>

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